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Compound of Interest

Compound Name: DLin-K-C3-DMA

Cat. No.: B11929195

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with DLin-K-C3-DMA. The following procedures are
designed to ensure the safe handling, use, and disposal of this compound.

Hazard Identification and Classification

DLin-K-C3-DMA is classified with the following hazards:
o Acute toxicity, Oral (Category 4): Harmful if swallowed.
e Acute aquatic toxicity (Category 1): Very toxic to aquatic life.[1]

» Chronic aquatic toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE)

Due to the nature of DLin-K-C3-DMA and its use in nanopatrticle formulations, a
comprehensive approach to personal protective equipment is mandatory.
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PPE Category Item Specification Rationale

Provides protection
against splashes of
DLin-K-C3-DMA and
solvents like ethanol
and DMSO. Nitrile

Double-gloving with gloves show excellent
) Chemical-resistant nitrile or neoprene resistance to ethanol.
Hand Protection _
gloves gloves is For DMSO, neoprene
recommended. gloves may offer

longer breakthrough
times than nitrile.[1][2]
Gloves should be
changed immediately

upon contamination.

_ Protects eyes from
Safety glasses with

Eye Protection side shields or ANSI Z87.1 certified.
goggles

splashes of the
chemical and

solvents.

Recommended for
handling

. . . nanopatrticles,
Air-purifying respirator

. . . especially when the
Respiratory Protection  with N100, R100, or NIOSH-approved.

potential for

P100 filters
aerosolization exists
and exposure limits
are unknown.
Protects skin and
Body Protection Laboratory coat Standard lab coat. clothing from

contamination.

Quantitative Safety Data

Quantitative safety and physical property data for DLin-K-C3-DMA is not readily available. The
following table includes data for a structurally similar compound, D-Lin-MC3-DMA, and general
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recommendations for nanoparticles.

Parameter

Value/lRecommendation

Source/Comment

Occupational Exposure Limit
(OEL)

Not established for DLin-K-C3-
DMA.

For the related compound D-
Lin-MC3-DMA, no
occupational exposure limit
values are listed.[3] Handle as
a potent compound and

minimize exposure.

Boiling Point

670.2 + 43.0 °C at 760 mmHg
(for D-Lin-MC3-DMA)

Data for a similar lipid

nanoparticle component.

Vapor Pressure

No data available.

0.886 £ 0.06 g/cm? (for D-Lin-

Data for a similar lipid

Density )
MC3-DMA) nanoparticle component.
) To enhance solubility, gentle
N Soluble in DMSO (100 mg/mL) )
Solubility heating to 37°C and

and ethanol.

ultrasonication may be used.

Experimental Protocols: Handling and Disposal

Workflow

The following sections provide step-by-step guidance for the operational handling and disposal

of DLin-K-C3-DMA.

Preparation and Handling

o Work Area Preparation: All handling of DLin-K-C3-DMA, especially in its pure form or when

preparing stock solutions, should be conducted in a chemical fume hood to minimize

inhalation exposure.

e Donning PPE: Before handling the compound, put on all required PPE as specified in the

table above.

e Stock Solution Preparation:
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[e]

DLin-K-C3-DMA is often dissolved in an organic solvent such as ethanol or DMSO.

o

Carefully weigh the required amount of DLin-K-C3-DMA.

[¢]

Slowly add the solvent to the lipid.

[¢]

If necessary, the solution can be gently heated (e.g., to 37°C) or sonicated to ensure
complete dissolution.

e Lipid Nanoparticle (LNP) Formulation:

o The ethanolic lipid mixture containing DLin-K-C3-DMA is typically mixed with an acidic
aqueous solution containing the nucleic acids.

o This process should be performed using a controlled method, such as microfluidic mixing,
to ensure consistent nanoparticle formation.

o Post-Formulation Handling: After formulation, the LNP solution should be handled with the
same precautions as the parent compound, as it contains the potentially hazardous lipid.

Spill Management

o Evacuate and Secure: In case of a spill, evacuate the immediate area.
o Utilize Spill Kit: Use a spill kit containing absorbent material suitable for chemical spills.

o Cleanup Procedure:

[e]

Wear appropriate PPE, including respiratory protection.
o Cover the spill with absorbent material.

o Collect the absorbed material using non-sparking tools and place it in a sealed, labeled
container for hazardous waste disposal.

o Clean the spill area with a suitable solvent (e.g., ethanol), and dispose of all cleaning
materials as hazardous waste.
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Disposal Plan

All waste containing DLin-K-C3-DMA or lipid nanoparticles formulated with it must be treated
as hazardous waste.

o Waste Segregation:

o Solid Waste: Contaminated consumables such as gloves, pipette tips, and empty vials
should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

o Liquid Waste: Unused solutions and aqueous waste from the formulation process should
be collected in a separate, sealed, and clearly labeled hazardous waste container. Avoid
disposing of this material down the drain, as it is very toxic to aquatic life.

o Container Labeling: All waste containers must be labeled with "Hazardous Waste" and a
description of the contents (e.g., "DLin-K-C3-DMA waste," "Ethanol/LNP waste").

o Disposal Request: Arrange for pickup and disposal through your institution's environmental
health and safety (EHS) office or a licensed hazardous waste disposal contractor. All
nanoparticle waste should be managed as hazardous waste.

Workflow Visualization

The following diagram illustrates the key stages of the handling and disposal workflow for DLin-
K-C3-DMA.
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Workflow for handling and disposal of DLin-K-C3-DMA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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